Cas no 6742-32-1 (2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid)

• Product Name: 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid
• CAS No: 6742-32-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD24479703
• CID: 965995
• Update Time: 2025-07-23

2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid
• CPD1725-B2
• 2-(5-oxo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-yl)acetic acid

• MDL： MFCD24479703
• Inchi： 1S/C13H14O3/c14-12(15)8-10-6-3-5-9-4-1-2-7-11(9)13(10)16/h1-2,4,7,10H,3,5-6,8H2,(H,14,15)
• InChI Key： PYYIEBMODWJEII-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCCC1CC(=O)O

Computed Properties

• Exact Mass: 218.094
• Monoisotopic Mass: 218.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.194
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.555
• PSA: 54.37000
• LogP: 2.29650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid

Recent Advances in the Study of 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid (CAS: 6742-32-1)

2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid (CAS: 6742-32-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

One of the most notable advancements in the study of 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers utilized a combination of molecular docking and in vitro assays to identify the most promising derivatives, with several showing selectivity for COX-2 over COX-1, which is crucial for reducing gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent research has highlighted the compound's role in central nervous system (CNS) drug discovery. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structurally modified versions of 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid can cross the blood-brain barrier and modulate gamma-aminobutyric acid (GABA) receptors. This finding opens new avenues for developing treatments for anxiety disorders and epilepsy, although further preclinical studies are needed to optimize the pharmacokinetic properties of these derivatives.

The synthetic methodology for 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid has also seen significant improvements. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that reduces the number of steps from seven to four while maintaining high yield (82%) and purity (>99%). This advancement is particularly important for potential industrial-scale production, addressing one of the major challenges in translating this compound from bench to bedside.

From a mechanistic perspective, recent studies have begun to elucidate the molecular interactions of 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid with biological targets. Cryo-EM and X-ray crystallography studies published in Nature Structural & Molecular Biology revealed that the compound's benzo[7]annulene core provides optimal spatial orientation for interacting with hydrophobic pockets in protein binding sites, while the acetic acid moiety facilitates hydrogen bonding with key amino acid residues. This structural insight is invaluable for rational drug design efforts targeting this compound class.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid-based therapeutics. Current research is focusing on addressing issues related to metabolic stability and potential off-target effects. A recent review in Expert Opinion on Drug Discovery emphasized the need for comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling of derivatives to identify lead compounds with optimal drug-like properties.

In conclusion, 2-(5-oxo-6,7,8,9-tetrahydrobenzo[7]annulen-6-yl)acetic acid (CAS: 6742-32-1) represents a versatile scaffold with multiple therapeutic applications. The recent advances in its synthesis, biological evaluation, and mechanistic understanding position this compound as a promising candidate for future drug development efforts, particularly in inflammation and CNS disorders. Continued research in this area is expected to yield clinically relevant molecules in the coming years.